Cas no 2137758-24-6 (Benzaldehyde, 2-(6-amino-3-pyridinyl)-5-fluoro-)

• Product Name: Benzaldehyde, 2-(6-amino-3-pyridinyl)-5-fluoro-
• CAS No: 2137758-24-6
• MF: C₁₂H₉FN₂O
• MW: 216.211066007614
• CID: 5269382
• Update Time: 2025-05-24

Benzaldehyde, 2-(6-amino-3-pyridinyl)-5-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2-(6-amino-3-pyridinyl)-5-fluoro-

• Inchi： 1S/C12H9FN2O/c13-10-2-3-11(9(5-10)7-16)8-1-4-12(14)15-6-8/h1-7H,(H2,14,15)
• InChI Key： UAGDPFPHYZSGJH-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC(F)=CC=C1C1=CC=C(N)N=C1

Additional information on Benzaldehyde, 2-(6-amino-3-pyridinyl)-5-fluoro-

Benzaldehyde, 2-(6-amino-3-pyridinyl)-5-fluoro- (CAS No. 2137758-24-6): A Comprehensive Overview

Benzaldehyde, 2-(6-amino-3-pyridinyl)-5-fluoro-, also referred to as 5-fluoro-2-(pyridin-3-ylamino)benzaldehyde, is a chemically synthesized compound with the CAS registry number 2137758-24-6. This compound has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, including pharmaceuticals, materials science, and environmental chemistry. The molecule is characterized by a benzaldehyde backbone with a fluorine substituent at the 5-position and a pyridinylamino group at the 2-position, making it a versatile platform for further chemical modifications and functionalization.

The synthesis of Benzaldehyde, 2-(6-amino-3-pyridinyl)-5-fluoro- involves a multi-step process that typically begins with the preparation of the pyridine derivative. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. The compound's structure allows for various functional groups to be introduced, enhancing its utility in diverse chemical reactions. For instance, the amino group on the pyridine ring can act as a nucleophile in coupling reactions, while the aldehyde group can participate in condensation reactions to form complex organic structures.

One of the most promising applications of Benzaldehyde, 2-(6-amino-3-pyridinyl)-5-fluoro- lies in its potential as a precursor for drug development. The compound's ability to form hydrogen bonds and its aromaticity make it an ideal candidate for designing bioactive molecules. Recent studies have explored its role in inhibiting key enzymes involved in neurodegenerative diseases, such as acetylcholinesterase and beta-secretase. The fluorine substituent at the 5-position has been shown to enhance the compound's lipophilicity, improving its bioavailability and pharmacokinetic properties.

In addition to its pharmaceutical applications, Benzaldehyde, 2-(6-amino-3-pyridinyl)-5-fluoro- has found utility in materials science. Its ability to form coordination complexes with metal ions has led to its use in designing novel catalysts for organic transformations. For example, researchers have demonstrated that this compound can act as a ligand in palladium-catalyzed cross-coupling reactions, facilitating the synthesis of biaryl compounds with high efficiency. The pyridine ring's electron-withdrawing effects enhance the stability of these complexes, making them suitable for industrial-scale applications.

From an environmental perspective, Benzaldehyde, 2-(6-amino-3-pyridinyl)-5-fluoro- has been investigated for its role in degrading persistent organic pollutants (POPs). The compound's electron-rich aromatic system enables it to act as a reducing agent in redox reactions, breaking down toxic substances such as polychlorinated biphenyls (PCBs). Recent research has focused on optimizing reaction conditions to maximize degradation efficiency while minimizing byproduct formation.

The structural versatility of Benzaldehyde, 2-(6-amino-3-pyridinyl)-5-fluoro- also makes it a valuable tool in analytical chemistry. Its ability to fluoresce under specific conditions has led to its use as a probe for detecting metal ions in aqueous solutions. By incorporating this compound into sensing platforms, researchers have developed highly sensitive and selective sensors for ions such as copper(II) and zinc(II), which are critical for maintaining cellular homeostasis.

In conclusion, Benzaldehyde, 2-(6-amino-3-pyridinyl)-5-fluoro-, CAS No. 2137758-24-6, is a multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique chemical properties and structural features make it an invaluable resource for advancing research in pharmaceuticals, materials science, environmental chemistry, and analytical sensing. As ongoing studies continue to uncover new uses and optimizations for this compound, its significance in both academic and industrial settings is expected to grow significantly.